Cas no 302-57-8 (Ethanaminium,N,N-diethyl-N-methyl-)

Ethanaminium,N,N-diethyl-N-methyl- structure
302-57-8 structure
Product Name:Ethanaminium,N,N-diethyl-N-methyl-
CAS No:302-57-8
MF:C7H18N
MW:116.2245221138
CID:313559
PubChem ID:70440
Update Time:2025-04-19

Ethanaminium,N,N-diethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N-diethyl-N-methyl-
    • TRIETHYLMETHYLAMMONIUM
    • 3-Ethylpentan-3-aminium
    • 3-pentanamine, 3-ethyl-, conjugate acid
    • NCGC00248172-01
    • SCHEMBL151455
    • DTXSID2045028
    • InChI=1/C7H18N/c1-5-8(4,6-2)7-3/h5-7H2,1-4H3/q+
    • CHEMBL3305894
    • methyltriethylammonium
    • Q27254384
    • NSC-806870
    • J253.920I
    • 2945YYM5JQ
    • METHYLTRIETHYLAMINIUM
    • 302-57-8
    • NSC806870
    • n,n-diethyl-n-methylethanaminium
    • Ethanaminium, N,N-diethyl-N-methyl-
    • UNII-2945YYM5JQ
    • triethyl(methyl)azanium
    • AKOS015960536
    • AMMONIUM, TRIETHYLMETHYL-
    • SEACXNRNJAXIBM-UHFFFAOYSA-N
    • TRIETHYLMETHYLAMINIUM
    • Inchi: 1S/C7H18N/c1-5-8(4,6-2)7-3/h5-7H2,1-4H3/q+1
    • InChI Key: SEACXNRNJAXIBM-UHFFFAOYSA-N
    • SMILES: [N+](C)(CC)(CC)CC

Computed Properties

  • Exact Mass: 116.143924578g/mol
  • Monoisotopic Mass: 116.143924578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 47.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 0Ų
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